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Compound of Interest

Compound Name: 15-Keto Latanoprost Acid

Cat. No.: B601912 Get Quote

Essential Safety and Handling Guide for 15-Keto
Latanoprost Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 15-
Keto Latanoprost Acid, a potent prostaglandin analog. Adherence to these procedures is

essential to ensure personnel safety and regulatory compliance.

Hazard Identification and Risk Assessment
15-Keto Latanoprost Acid is a metabolite of Latanoprost and should be handled as a potent

pharmaceutical compound.[1][2][3] While a specific Occupational Exposure Limit (OEL) has not

been established for 15-Keto Latanoprost Acid, it is prudent to handle it in a manner that

minimizes all potential exposure routes.[4] The primary risks associated with potent

pharmaceutical powders include inhalation of airborne particles and dermal absorption.[5] A

thorough risk assessment should be conducted before beginning any work with this compound.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling 15-Keto Latanoprost
Acid. The selection of PPE should be based on a comprehensive risk assessment of the

specific procedures being performed.
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PPE Category Recommendation

Hand Protection

Double Gloving: Wear two pairs of nitrile gloves.

Nitrile gloves offer good resistance to a range of

chemicals, but it is crucial to consult the

manufacturer's chemical resistance data.[3][6]

[7] Discard gloves immediately if contamination

is suspected.

Eye Protection

Safety Goggles: Wear tightly fitting safety

goggles with side shields to protect against

splashes and airborne particles.[8]

Respiratory Protection

NIOSH-Approved Respirator: For handling the

solid compound or when there is a potential for

aerosol generation, a NIOSH-approved N95

respirator is recommended as a minimum.[9][10]

For procedures with a higher risk of

aerosolization or for spill cleanup, a Powered

Air-Purifying Respirator (PAPR) should be used.

[9][11] A surgical mask is not sufficient.[9]

Protective Clothing

Dedicated Lab Coat: A dedicated lab coat,

preferably disposable, should be worn. For

procedures with a higher risk of contamination,

a disposable gown with long sleeves and tight-

fitting cuffs is recommended.

Foot Protection
Closed-Toe Shoes: Always wear closed-toe

shoes in the laboratory.

Engineering Controls
Engineering controls are the primary means of minimizing exposure to potent compounds.
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Control Recommendation

Ventilation

All handling of 15-Keto Latanoprost Acid powder

should be conducted in a certified chemical

fume hood or a ventilated balance enclosure to

minimize inhalation exposure.[5][12]

Containment

For procedures involving larger quantities or

with a high likelihood of generating dust, the use

of a glove box or other containment enclosure is

recommended.[5]

Weighing

When weighing the solid compound, use a

balance inside a ventilated enclosure. Use anti-

static techniques to prevent dispersal of the

powder.

Solution Preparation

When preparing solutions, add the solvent to the

pre-weighed compound slowly to avoid

splashing.

Safe Handling and Operational Procedures
A clear and detailed Standard Operating Procedure (SOP) should be in place for all work

involving 15-Keto Latanoprost Acid.

Workflow for Handling 15-Keto Latanoprost Acid
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Caption: Workflow for the safe handling of 15-Keto Latanoprost Acid.
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Spill Management
In the event of a spill, the following steps should be taken:

Evacuate: Immediately evacuate all non-essential personnel from the area.

Alert: Notify your supervisor and the institutional safety officer.

PPE: Don the appropriate PPE, including a respirator (PAPR recommended for large spills),

double nitrile gloves, a disposable gown, and eye protection.

Containment: For solid spills, gently cover the spill with absorbent pads to prevent further

dispersal. For liquid spills, use an inert absorbent material to contain the spill.

Cleanup: Carefully collect all contaminated materials using appropriate tools (e.g., forceps,

dustpan). Avoid creating dust.

Decontamination: Decontaminate the spill area with an appropriate solvent or detergent,

followed by a thorough rinse.

Disposal: All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan
All waste contaminated with 15-Keto Latanoprost Acid must be treated as hazardous

chemical waste.
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Waste Type Disposal Procedure

Solid Waste

All disposable items that have come into contact

with 15-Keto Latanoprost Acid (e.g., gloves,

pipette tips, absorbent pads, empty vials) must

be collected in a designated, leak-proof, and

clearly labeled hazardous waste container.

Liquid Waste

All solutions containing 15-Keto Latanoprost

Acid should be collected in a dedicated, sealed,

and properly labeled hazardous waste

container. Do not mix with other waste streams

unless explicitly permitted by your institution's

hazardous waste management plan.

Container Management

Empty containers that held the solid compound

should be triple-rinsed with a suitable solvent,

and the rinsate collected as hazardous waste.

Final Disposal

All hazardous waste must be disposed of

through a certified environmental waste

management vendor in accordance with local,

state, and federal regulations.[13][14]

Incineration is a common disposal method for

potent pharmaceutical compounds.[13]

Disclaimer: This information is intended as a guide and does not replace a thorough, site-

specific risk assessment and adherence to all institutional and regulatory guidelines. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

procedures and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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